6-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C17H17N5O3S/c23-14-4-3-13(19-20-14)17(24)22-6-1-2-11(9-22)8-15-18-16(21-25-15)12-5-7-26-10-12/h3-5,7,10-11H,1-2,6,8-9H2,(H,20,23)
• InChI Key: OMFCRUIPGZQBOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NNC(=O)C=C2)CC3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.4 g/mol

Description

6-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C17H17N5O3S and its molecular weight is 371.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Research has demonstrated the synthesis and reactivity of related compounds, highlighting their potential in creating a diverse range of heterocyclic derivatives. Studies have shown the reactivity of similar compounds with aromatic diazonium salts, leading to the synthesis of pyridazine derivatives, as well as the production of oxadiazole and 1,2,3-triazole derivatives through reactions with hydroxylamine hydrochloride (Abdallah, Salaheldin, & Radwan, 2007).

Biological Activities

Compounds with similar structural motifs have been explored for their biological activities. For instance, derivatives have been synthesized from related compounds, leading to the discovery of molecules with antimicrobial and antioxidant activity (Flefel et al., 2018). Additionally, the synthesis and biological evaluation of novel [1,3]Thiazolo[4,5-d]pyridazin-4(5H)-ones demonstrated their potential analgesic and anti-inflammatory activities (Demchenko et al., 2015).

Material Science Applications

Furthermore, the quest for red fluorescent materials useful in OLED devices has led to the preparation of 1,2,5-oxadiazolo[3,4-c]pyridines derivatives, demonstrating the compound's relevance in material science. These derivatives emit fluorescence of orange to red color in both solution and solid state, indicating their potential use in electronic devices (Gorohmaru et al., 2002).